![molecular formula C16H12N4O3S B5728172 N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-3-(3-nitrophenyl)acrylamide](/img/structure/B5728172.png)
N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-3-(3-nitrophenyl)acrylamide
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Overview
Description
N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-3-(3-nitrophenyl)acrylamide, also known as BTA-1, is a chemical compound that has gained significant attention in scientific research due to its unique properties. BTA-1 belongs to the class of benzothiadiazole derivatives that have been extensively studied for their potential applications in various fields, including medicinal chemistry, material science, and environmental science.
Scientific Research Applications
N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-3-(3-nitrophenyl)acrylamide has been extensively studied for its potential applications in various scientific research fields. One of the major applications of this compound is in the field of medicinal chemistry. This compound has been shown to exhibit potent anticancer activity by inhibiting the activity of protein kinase CK2, which is involved in the regulation of cell growth and proliferation. This compound has also been shown to exhibit antibacterial activity against various strains of bacteria, including Escherichia coli and Staphylococcus aureus.
In addition to its medicinal applications, this compound has also been studied for its potential applications in material science. This compound has been shown to exhibit excellent fluorescence properties, making it a potential candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. This compound has also been studied for its potential applications in environmental science, particularly in the detection of heavy metal ions in water.
Mechanism of Action
The mechanism of action of N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-3-(3-nitrophenyl)acrylamide is not fully understood. However, it has been shown to inhibit the activity of protein kinase CK2, which is involved in the regulation of cell growth and proliferation. This compound has also been shown to interact with DNA and RNA, which may contribute to its anticancer activity.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent anticancer and antibacterial activity. In addition, this compound has been shown to exhibit excellent fluorescence properties, making it a potential candidate for use in optoelectronic devices. This compound has also been studied for its potential applications in environmental science, particularly in the detection of heavy metal ions in water.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-3-(3-nitrophenyl)acrylamide is its potent anticancer and antibacterial activity. This compound has also been shown to exhibit excellent fluorescence properties, making it a potential candidate for use in optoelectronic devices. However, one of the limitations of this compound is its relatively low solubility in water, which may limit its potential applications in certain fields.
Future Directions
There are several future directions for the study of N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-3-(3-nitrophenyl)acrylamide. One potential direction is to further investigate its potential applications in material science, particularly in the development of new optoelectronic devices. Another potential direction is to investigate its potential applications in environmental science, particularly in the detection of heavy metal ions in water. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in medicinal chemistry.
Synthesis Methods
N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-3-(3-nitrophenyl)acrylamide can be synthesized using a simple two-step reaction. In the first step, 5-methyl-2,1,3-benzothiadiazole is reacted with 3-nitrobenzaldehyde in the presence of a base to form an intermediate product. In the second step, the intermediate product is reacted with acryloyl chloride to form the final product, this compound.
properties
IUPAC Name |
(E)-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-3-(3-nitrophenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N4O3S/c1-10-5-7-13-16(19-24-18-13)15(10)17-14(21)8-6-11-3-2-4-12(9-11)20(22)23/h2-9H,1H3,(H,17,21)/b8-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWVWZNWZAZRORJ-SOFGYWHQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=NSN=C2C=C1)NC(=O)C=CC3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C2=NSN=C2C=C1)NC(=O)/C=C/C3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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